6-(2-{3-bromo-4-[(4-fluorobenzyl)oxy]phenyl}vinyl)-5-nitro-2,4(1H,3H)-pyrimidinedione

• IUPAC Name: 6-[(E)-2-[3-bromo-4-[(4-fluorophenyl)methoxy]phenyl]ethenyl]-5-nitro-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C19H13BrFN3O5/c20-14-9-11(3-7-15-17(24(27)28)18(25)23-19(26)22-15)4-8-16(14)29-10-12-1-5-13(21)6-2-12/h1-9H,10H2,(H2,22,23,25,26)/b7-3+
• InChI Key: NGPFBTSWZZWHMD-XVNBXDOJSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=C(C=C(C=C2)C=CC3=C(C(=O)NC(=O)N3)[N+](=O)[O-])Br)F
• Isomeric SMILES: C1=CC(=CC=C1COC2=C(C=C(C=C2)/C=C/C3=C(C(=O)NC(=O)N3)[N+](=O)[O-])Br)F
• Molecular Formula: C19H13BrFN3O5
• Molecular Weight: 462.2 g/mol

Description

Synthesis Analysis

Pyrimidine derivatives, including those with bromo substituted side chains, are typically synthesized through methods such as bromination of hydroxyalkyl-pyrimidinediones and further reactions to introduce specific functional groups (Kinoshita et al., 1992). One-step syntheses involving reactions with sodium alkoxides and nitropropane have also been explored to yield a wide range of derivatives (Kinoshita et al., 1992).

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can be characterized by various spectroscopic techniques, including X-ray diffraction and NMR spectroscopy, revealing the geometric parameters and electron distribution within the molecule (Lahmidi et al., 2019).

Chemical Reactions and Properties

These compounds participate in diverse chemical reactions, such as cycloaddition, Michael-type reactions, and condensation reactions, leading to the formation of various functionalized derivatives. For instance, electron-rich vinyl pyrimidinediones can undergo cycloaddition reactions with electron-deficient olefins to yield pyrido[2,3-d]pyrimidines and quinazolines (Walsh & Wamhoff, 1989).

Physical Properties Analysis

The physical properties, such as solubility, thermal stability, and crystalline structure, are crucial for understanding the behavior and application potential of these compounds. The solubility in common organic solvents and thermal stability with high decomposition temperatures suggest their suitability for various applications (Huang et al., 2017).

Chemical Properties Analysis

The chemical properties, including reactivity towards different chemical groups and potential for forming various derivatives, are essential for the application of these compounds in synthetic chemistry and material science. For example, the ability to undergo condensation reactions to form carbamates is an important chemical property that can be utilized in the synthesis of antitumor drugs (Gan et al., 2021).